Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0014086 | 2-Aminoethyl 2-Aminoethanethiosulfonate Dihydrochloride | 10027-70-0 | C₄H₁₄Cl₂N₂O₂S₂ |
| VC0014083 | Butyl Triacontanoate | 105025-97-6 | C34H68O2 |
| VC0014065 | (2R)-2-{[(2R,3R,4S,5S,6R)-3-Amino-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy}propanoic acid | 1114-41-6 | C₉H₁₇NO₇ |
| VC0014071 | O-(2-Acetamido-2-deoxy-D-glucopyranosylidene)amino N-Phenylcarbamate | 132489-69-1 | C15H19N3O7 |
| VC0014051 | 3,7-Dimethyl-1-propargylxanthine | 14114-46-6 | C10H10N4O2 |
| VC0014094 | N-(2-(2-Bromo-5-methoxy-1H-indol-3-yl)ethyl)acetamide | 142959-59-9 | C13H15BrN2O2 |
| VC0014089 | (9H-Fluoren-9-yl)methyl (6-(bis(4-methoxyphenyl)(phenyl)methoxy)-5-(hydroxymethyl)hexyl)carbamate | 147190-32-7 | C43H45NO6 |
| VC0014049 | 1-Allyl-3,7-dimethyl-8-phenylxanthine | 149981-23-7 | C16H16N4O2 |
| VC0014050 | 1-Allyl-3,7-dimethyl-8-p-sulfophenylxanthine Sodium Salt | 149981-25-9 | C₁₆H₁₅N₄NaO₅S |
| VC0014093 | 2,4-Dimethyl-2,3,4,5-tetrahydropyridin-1-ium-6-amine;acetate | 165383-79-9 | C9H18N2O2 |
| VC0014077 | Dibenz[a,j]acridine | 224-42-0 | C21H13N |
| VC0014076 | Dibenz[a,h]acridine | 226-36-8 | C21H13N |
| VC0014059 | (2R,3R,4R,5R)-4-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,5,6-tetrahydroxyhexanal | 2478-35-5 | C₃₆H₆₂O₃₁ |
| VC0014052 | 1,3-Dipropyl-7-methylxanthine | 31542-63-9 | C12H18N4O2 |
| VC0014058 | p-Nitrophenyl β-D-Cellobioside | 3482-57-3 | C18H25NO13 |
| VC0014082 | N-Acetylethylenimine, contains ~40per cent benzene | 460-07-1 | C4H7NO |
| VC0014080 | ((4-Nitrophenyl)methyl)succinic acid | 56416-12-7 | C11H11NO6 |
| VC0014085 | Cyclohexanamine;[(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl] dihydrogen phosphate | 58459-37-3 | C17H37N2O8P |
| VC0014087 | 4-Methylumbelliferyl β-D-Glucuronide | 6160-80-1 | C16H16O9 |
| VC0014074 | O-(2-Acetamido-2-deoxy-alpha-D-galactopyranosyl)-L-serine | 67262-86-6 | C11H20N2O8 |
| VC0014079 | (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-4,5-Dihydroxy-2-(hydroxymethyl)-6-(2-nitrophenoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol | 70867-33-3 | C18H25NO13 |
| VC0014048 | 1,3-Diethyl-8-phenylxanthine | 75922-48-4 | C15H16N4O2 |
| VC0014055 | 2-Hydroxyamino-3-methyl-3H-imidazo[4,5-f]quinoline | 77314-23-9 | C11H10N4O |
| VC0014053 | 1,3-Dipropyl-8-p-sulfophenylxanthine | 89073-57-4 | C17H20N4O5S |
| VC0014056 | 4,6-Dichloro-1,3,5-triazin-2-amine | 933-20-0 | C3H2Cl2N4 |